Cas no 852879-02-8 (hex-5-en-3-amine hydrochloride)

• Product Name: hex-5-en-3-amine hydrochloride
• CAS No: 852879-02-8
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD08451503
• CID: 4458077
• PubChem ID: 86052040
• Update Time: 2025-08-05

hex-5-en-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-HEXEN-3-AMINE, HYDROCHLORIDE
• hex-5-en-3-amine hydrochloride
• hex-5-en-3-amine HCl
• BS-44949
• hex-5-en-3-aminehydrochloride
• Z1981870426
• 852879-02-8
• AKOS026741685
• CJB87902
• E78733
• hex-5-en-3-amine;hydrochloride
• EN300-197280

• MDL： MFCD08451503
• Inchi： 1S/C6H13N.ClH/c1-3-5-6(7)4-2;/h3,6H,1,4-5,7H2,2H3;1H
• InChI Key： CDVTZJRSOZOAAA-UHFFFAOYSA-N
• SMILES： C(N)(CC)CC=C.Cl

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

hex-5-en-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on hex-5-en-3-amine hydrochloride

Hex-5-en-3-amine Hydrochloride: A Comprehensive Overview

Hex-5-en-3-amine hydrochloride, also known by its CAS number 852879-02-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a six-carbon chain with an amine group at the third position and a double bond between carbons five and six. The hydrochloride salt form of this amine makes it more stable and easier to handle in various chemical reactions.

Hex-5-en-3-amine hydrochloride has been the subject of numerous studies due to its potential applications in drug discovery and material science. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents. The compound's ability to undergo various types of reactions, such as alkylation, acylation, and coupling reactions, makes it a versatile building block in organic synthesis.

The synthesis of hex-5-en-3-amine hydrochloride typically involves multi-step processes that include alkylation or reduction reactions. One of the most efficient methods reported in recent literature involves the use of catalytic hydrogenation to introduce the amine group at the third position of the hexene chain. This method not only ensures high yields but also minimizes the formation of by-products, making it environmentally friendly and cost-effective.

In terms of applications, hex-5-en-3-amine hydrochloride has shown promise in the development of advanced materials, such as polymers and surfactants. Its ability to form stable amide bonds with carboxylic acids has led to its use in creating biodegradable polymers for biomedical applications. Additionally, recent studies have explored its potential as a chiral catalyst in asymmetric synthesis, which could revolutionize the production of enantiomerically pure compounds.

The physical properties of hex-5-en-3-amine hydrochloride are also worth noting. It is a white crystalline solid with a melting point of approximately 160°C. The compound is soluble in water and common organic solvents such as ethanol and dichloromethane. Its solubility properties make it suitable for use in various chemical processes, including chromatography and extraction techniques.

From an environmental standpoint, hex-5-en-3-amine hydrochloride has been evaluated for its biodegradability and toxicity. Studies indicate that it is not persistent in the environment and can be effectively degraded by microbial action under aerobic conditions. Furthermore, acute toxicity studies have shown that it poses minimal risk to aquatic life when used responsibly.

In conclusion, hex-5-en-3-amine hydrochloride (CAS No: 852879-02-) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its versatile reactivity, positions it as an essential tool in modern organic chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.